Oral Bioavailability Advantage
Everolimus tablet formulations exhibit approximately 20% oral bioavailability compared with approximately 15% for sirolimus tablets, representing a ~33% relative increase [1][2]. This difference is attributed to the C40 2-hydroxyethyl group which increases hydrophilicity and alters substrate specificity for intestinal efflux transporters—sirolimus is a substrate for an additional efflux system for which everolimus is not recognized [1]. In rats, the oral bioavailability of everolimus (16%) was significantly higher than that of sirolimus (10%) in a direct comparative pharmacokinetic study [1].
| Evidence Dimension | Oral bioavailability (tablet formulations, humans) |
|---|---|
| Target Compound Data | ~20% (tablets); 16% (rats) |
| Comparator Or Baseline | Sirolimus: ~15% (tablets, humans); 10% (rats) |
| Quantified Difference | ~33% relative increase in humans (~5 percentage points absolute); 60% relative increase in rats |
| Conditions | Human clinical PK studies (tablet formulations); rat comparative PK study |
Why This Matters
Higher oral bioavailability supports more predictable systemic exposure from oral dosing and may reduce inter-patient variability, a critical consideration when selecting an oral mTOR inhibitor for chronic daily administration.
- [1] Klawitter J, Nashan B, Christians U. Expert Opin Drug Saf. 2015;14(7):1055–1070. Table 1: Systemic bioavailability – sirolimus 15% (humans), everolimus 16% (rats). PMCID: PMC6053318. View Source
- [2] Gradaus D, et al. Clinical comparison table: Rapamycin vs. Everolimus vs. Temsirolimus vs. Ridaforolimus. Bioavailability: sirolimus ~15%, everolimus 20%. Table 2, PMC8495134. View Source
